![molecular formula C13H9NO3 B4956977 benzo-1,4-quinone O-benzoyloxime CAS No. 26880-35-3](/img/structure/B4956977.png)
benzo-1,4-quinone O-benzoyloxime
Overview
Description
Benzo-1,4-quinone O-benzoyloxime, also known as BQO, is a chemical compound that has been studied extensively for its potential applications in scientific research. Its unique chemical properties make it a valuable tool for studying various biochemical and physiological processes.
Scientific Research Applications
Benzo-1,4-quinone O-benzoyloxime has been used in a variety of scientific research applications, including the study of enzyme kinetics, protein-ligand interactions, and oxidative stress. It has also been investigated as a potential therapeutic agent for the treatment of cancer and other diseases.
Mechanism of Action
Benzo-1,4-quinone O-benzoyloxime works by forming covalent bonds with thiol groups on proteins, enzymes, and other biomolecules. This can lead to changes in the structure and function of these molecules, which can have downstream effects on various cellular processes.
Biochemical and Physiological Effects
benzo-1,4-quinone O-benzoyloxime has been shown to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the induction of oxidative stress. It has also been shown to have anti-cancer properties, potentially through its ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using benzo-1,4-quinone O-benzoyloxime in lab experiments is its specificity for thiol groups, which allows for precise targeting of specific biomolecules. However, benzo-1,4-quinone O-benzoyloxime can also have non-specific effects on other cellular processes, which can complicate data interpretation. Additionally, the synthesis of benzo-1,4-quinone O-benzoyloxime can be challenging and time-consuming, which may limit its widespread use in certain research applications.
Future Directions
There are several potential future directions for research on benzo-1,4-quinone O-benzoyloxime. One area of interest is the development of new synthetic methods that can produce benzo-1,4-quinone O-benzoyloxime more efficiently and with higher yields. Another area of interest is the investigation of benzo-1,4-quinone O-benzoyloxime's potential therapeutic applications, particularly in the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of benzo-1,4-quinone O-benzoyloxime and its effects on various cellular processes.
Synthesis Methods
Benzo-1,4-quinone O-benzoyloxime can be synthesized through a multi-step process starting with the reaction of benzene-1,4-diamine with benzoyl chloride. The resulting product is then oxidized with potassium permanganate to form benzo-1,4-quinone O-benzoyloxime. The synthesis of benzo-1,4-quinone O-benzoyloxime requires careful attention to detail and precise control of reaction conditions to ensure a high yield and purity of the final product.
properties
IUPAC Name |
[(4-oxocyclohexa-2,5-dien-1-ylidene)amino] benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO3/c15-12-8-6-11(7-9-12)14-17-13(16)10-4-2-1-3-5-10/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEWOWFIVAJKBSE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)ON=C2C=CC(=O)C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20295193 | |
Record name | 4-[(benzoyloxy)imino]cyclohexa-2,5-dien-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20295193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(Benzoyloxy)imino]cyclohexa-2,5-dien-1-one | |
CAS RN |
26880-35-3 | |
Record name | NSC100208 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100208 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-[(benzoyloxy)imino]cyclohexa-2,5-dien-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20295193 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.